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Compound of Interest

Compound Name: C17H18ClN3O4

Cat. No.: B576333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the determination of the crystal structure of

Imatinib, a tyrosine kinase inhibitor widely used in the treatment of various cancers. The

document details the experimental protocols, presents key crystallographic data, and illustrates

the relevant biological signaling pathways.

Introduction to Imatinib
Imatinib, marketed under the brand name Gleevec, is a first-line treatment for chronic myeloid

leukemia (CML) and gastrointestinal stromal tumors (GISTs).[1][2][3] Its mechanism of action

involves the targeted inhibition of specific tyrosine kinase enzymes, such as BCR-ABL, c-Kit,

and platelet-derived growth factor receptor (PDGFR), which are crucial for the proliferation of

cancer cells.[1][2] By blocking the activity of these kinases, Imatinib effectively halts

downstream signaling pathways, leading to the inhibition of cancer cell growth and the

induction of apoptosis (programmed cell death).[2][3] The determination of its three-

dimensional structure has been pivotal in understanding its interaction with target proteins and

in the development of other targeted therapies.

Experimental Protocols
The elucidation of the crystal structure of a small molecule like Imatinib involves two primary

stages: the growth of high-quality single crystals and the analysis of these crystals using single-

crystal X-ray diffraction.
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Obtaining well-ordered single crystals is a critical prerequisite for X-ray diffraction studies.

Various methods can be employed for the crystallization of small molecules. For Imatinib and

its derivatives, several techniques have been successfully utilized:

Cooling Crystallization: A saturated solution of Imatinib in a suitable solvent is prepared at an

elevated temperature. The solution is then slowly cooled, reducing the solubility of the

compound and allowing for the gradual formation of crystals.

Slow Solvent Evaporation: Imatinib is dissolved in a solvent in which it is soluble. The solvent

is then allowed to evaporate slowly and undisturbed, leading to an increase in the

concentration of the solute and subsequent crystallization.

Solvent Diffusion: This method involves dissolving Imatinib in a "good" solvent and layering a

"poor" solvent (in which Imatinib is less soluble) on top. Diffusion of the poor solvent into the

good solvent gradually reduces the solubility of Imatinib, promoting crystal growth at the

interface of the two solvents.

Slurry Experiments: A suspension of Imatinib is stirred in a solvent system over a period of

time. This can lead to the dissolution of smaller, less stable crystals and the growth of larger,

more stable ones, sometimes of a different polymorphic form.[4]

A systematic workflow for the crystallization of Imatinib mesylate, a salt form of the drug, has

been developed to control for polymorphism, which is the ability of a solid material to exist in

multiple crystalline forms.[5][6]

Once suitable single crystals are obtained, their three-dimensional atomic structure is

determined using X-ray diffraction.[7][8] The process involves mounting a single crystal on a

goniometer and exposing it to a focused beam of X-rays. The crystal diffracts the X-rays in a

specific pattern of spots, which is recorded by a detector.[8] By rotating the crystal and

collecting numerous diffraction patterns, a complete dataset can be obtained.[8]

The general workflow for single-crystal X-ray diffraction is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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